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Compound of Interest

Compound Name: Thyminose-d2

Cat. No.: B12411420 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of thyminose-d2, a deuterated form of

thymine. By adhering to these procedures, laboratories can maintain a safe working

environment and comply with regulatory standards.

Given that the chemical properties of deuterated compounds are nearly identical to their non-

deuterated counterparts, the disposal procedures for thyminose-d2 align with those for

thymine.[1][2][3] Safety data sheets for thymine and a deuterated form of thymine indicate that

it is not classified as a hazardous substance.[4][5][6] However, some sources suggest it may

cause skin, eye, and respiratory irritation.[7][8] Therefore, proper handling and disposal are still

necessary.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate personal

protective equipment (PPE).

Eye Protection: Wear safety goggles with side protection.[5]

Hand Protection: Wear suitable chemical-resistant gloves.[5]

Respiratory Protection: If there is a risk of dust formation, use a particulate filter respirator.[5]
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Work Area: Handle the material in a well-ventilated area.[8]

Step-by-Step Disposal Protocol
Collection:

Carefully sweep up or mechanically collect the solid thyminose-d2.[4][5]

Place the collected material into a suitable, clearly labeled container for disposal.[4][5]

Waste Characterization:

While thymine and its deuterated forms are generally not considered hazardous waste, it

is crucial to consult local, state, and federal environmental regulations to ensure complete

and accurate classification.[6][9]

Do not mix thyminose-d2 with other chemical waste unless compatibility is confirmed.

Disposal:

Offer the surplus and non-recyclable material to a licensed disposal company.[6]

Dispose of the container and its contents in accordance with all applicable local, state, and

federal regulations.[6][8]

Do not dispose of thyminose-d2 down the drain or in regular trash unless explicitly

permitted by local ordinances.[4][10]

Quantitative Data Summary
The following table summarizes key quantitative data for thymine, which is expected to be

analogous for thyminose-d2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjMmplM3hycTQ0MjgweXc0dXU3ZHgzb253MXg3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODEyXzY1LTcxLTRfVGh5bWluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ4MTJfNjUtNzEtNF9UaHltaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--c28773d70253a2215ff27f774ccfe451e14e2194/MetaSci_MSID812_65-71-4_Thymine.pdf
https://www.benchchem.com/product/b12411420?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7289-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA1NzN8YXBwbGljYXRpb24vcGRmfGFETmhMMmcxWXk4NU1UYzVPVGMyTmpNd016QXlMMU5FUWw4M01qZzVYMGRDWDBWT0xuQmtaZ3w2MTkxOWJkNTNhMjRjYTcyY2M4MGIzMGI4OGNmYmM0MDA0YmIwNjI5MTQ0ODFlOGI2M2IwYWQzYTNkMGQ1MTg0
https://www.carlroth.com/medias/SDB-7289-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4MTV8YXBwbGljYXRpb24vcGRmfGFHUmlMMmcyT1M4NU1UYzVPVGMyTWpNM01EZzJMMU5FUWw4M01qZzVYMEZWWDBWT0xuQmtaZ3wxZGZjYzgwYTU4NGVhZGIzZWVjMGE3OTU5NzUyYzAxYzljOGJiN2JlMmI1YzY0OWY3Zjg2Mzk2OTRiNDRlM2Zm
https://www.carlroth.com/medias/SDB-7289-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA1NzN8YXBwbGljYXRpb24vcGRmfGFETmhMMmcxWXk4NU1UYzVPVGMyTmpNd016QXlMMU5FUWw4M01qZzVYMGRDWDBWT0xuQmtaZ3w2MTkxOWJkNTNhMjRjYTcyY2M4MGIzMGI4OGNmYmM0MDA0YmIwNjI5MTQ0ODFlOGI2M2IwYWQzYTNkMGQ1MTg0
https://www.carlroth.com/medias/SDB-7289-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzM4MTV8YXBwbGljYXRpb24vcGRmfGFHUmlMMmcyT1M4NU1UYzVPVGMyTWpNM01EZzJMMU5FUWw4M01qZzVYMEZWWDBWT0xuQmtaZ3wxZGZjYzgwYTU4NGVhZGIzZWVjMGE3OTU5NzUyYzAxYzljOGJiN2JlMmI1YzY0OWY3Zjg2Mzk2OTRiNDRlM2Zm
https://isotope.com/product/attachment/DLM-1089-PK/SDS%20-%20DLM-1089_V.3.1_US%20-%20English%20US.pdf
https://www.fishersci.com/store/msds?partNumber=AC157851000&countryCode=US&language=en
https://www.benchchem.com/product/b12411420?utm_src=pdf-body
https://isotope.com/product/attachment/DLM-1089-PK/SDS%20-%20DLM-1089_V.3.1_US%20-%20English%20US.pdf
https://isotope.com/product/attachment/DLM-1089-PK/SDS%20-%20DLM-1089_V.3.1_US%20-%20English%20US.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJjMmplM3hycTQ0MjgweXc0dXU3ZHgzb253MXg3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lEODEyXzY1LTcxLTRfVGh5bWluZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUQ4MTJfNjUtNzEtNF9UaHltaW5lLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--c28773d70253a2215ff27f774ccfe451e14e2194/MetaSci_MSID812_65-71-4_Thymine.pdf
https://www.benchchem.com/product/b12411420?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7289-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDA1NzN8YXBwbGljYXRpb24vcGRmfGFETmhMMmcxWXk4NU1UYzVPVGMyTmpNd016QXlMMU5FUWw4M01qZzVYMGRDWDBWT0xuQmtaZ3w2MTkxOWJkNTNhMjRjYTcyY2M4MGIzMGI4OGNmYmM0MDA0YmIwNjI5MTQ0ODFlOGI2M2IwYWQzYTNkMGQ1MTg0
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100FFO1.TXT
https://www.benchchem.com/product/b12411420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Formula C₅H₆N₂O₂ [7]

Molecular Weight 126.11 g/mol [7]

Melting Point
Decomposes at 336°C

(636.8°F)
[7]

Solubility in Water
Very slightly soluble in cold

water
[7]

Acute Oral Toxicity (LD50) 3500 mg/kg [Mouse] [7]

Experimental Protocols
The disposal procedures outlined above are based on standard laboratory safety protocols and

information derived from Safety Data Sheets (SDS). No specific experimental protocols for the

disposal of thyminose-d2 were cited in the search results. The primary "experiment" in this

context is the safe and compliant disposal of the chemical waste, for which the methodology is

provided in the step-by-step protocol.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of thyminose-d2.
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Start: Thyminose-d2 for Disposal

Consult Safety Data Sheet (SDS) for Thyminose-d2/Thymine

Check local, state, and federal regulations

Is it classified as hazardous waste?

Follow Hazardous Waste Disposal Procedures:
- Use licensed disposal company
- Adhere to EPA/local regulations

Yes

Follow Non-Hazardous Waste Disposal Procedures:
- Dispose of as unused product

- Offer to licensed disposal company

No

End: Compliant Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of thyminose-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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